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Compound Name: ap-dCTP

CAS No.: 115899-39-3

Cat. No.: B3181737

Get Quote

Executive Summary & Definition
In the context of high-affinity oligonucleotide design—specifically for aptamer development

(SELEX), antisense therapeutics, and hybridization probes—ap-dCTP refers to 5-(3-amino-1-

propynyl)-2'-deoxycytidine-5'-triphosphate (also abbreviated as 5-Propargylamino-dCTP or PA-

dCTP).

Unlike standard 5-aminoallyl-dCTP (aa-dCTP), which contains a flexible alkene linker, ap-
dCTP features a rigid alkyne (propynyl) linker at the C5 position of the cytosine base. This

structural distinction is critical: the propynyl group significantly enhances base stacking

interactions, leading to a dramatic increase in the melting temperature (

) of the resulting DNA duplex.

This guide evaluates the thermodynamic performance of ap-dCTP modified DNA, comparing it

against natural dCTP and other common analogs, and provides a validated protocol for

measuring these shifts.
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Mechanistic Insight: The "Propyne Effect"
The stability of a DNA duplex is governed by hydrogen bonding (Watson-Crick) and base

stacking (pi-pi interactions).[1]

Standard dCTP: Relies on standard base stacking.

ap-dCTP (C5-propynyl): The propyne group is planar and electron-rich. When incorporated

into the major groove of the DNA helix, it extends the pi-electron system of the cytosine

nucleobase. This allows for greater overlap with adjacent bases (both 5' and 3'), creating a

"stiffening" effect that reduces the entropic penalty of hybridization.

Key Causality: The rigidity of the alkyne bond minimizes rotation, locking the base into a

favorable stacking conformation. This results in a

increase of approximately +2.8°C per substitution, a phenomenon widely utilized in "Clamp"
technology and high-affinity antisense reagents.

Comparative Performance Analysis
The following table contrasts ap-dCTP with its closest functional alternatives. Note that while

aa-dCTP is often used for labeling (due to steric accessibility), ap-dCTP is the superior choice

for thermodynamic stabilization.

Table 1: Thermodynamic and Functional Comparison
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Feature
ap-dCTP

(Propargylamin

o)

aa-dCTP

(Aminoallyl)
5-Methyl-dCTP Natural dCTP

Chemical

Modification

C5-Propynyl

(Alkyne)
C5-Allyl (Alkene) C5-Methyl None

per Substitution +2.0°C to +2.8°C ~0°C to +0.5°C +0.5°C to +1.3°C Baseline

Duplex Stability Very High
Neutral/Slight

Increase
Moderate Standard

Polymerase

Efficiency

Moderate

(requires

optimization)

High High Optimal

Primary

Application

Aptamers

(SELEX),

Antisense, Tm

Enhancement

Fluorescent

Labeling,

Microarrays

Epigenetics,

Nuclease

Resistance

PCR,

Sequencing

Nuclease

Resistance
High Moderate Moderate Low

Critical Insight: If your goal is strictly labeling (e.g., attaching a Cy3/Cy5 dye), aa-dCTP is often

preferred because the flexible linker reduces steric hindrance for the dye. However, if your goal

is binding affinity (e.g., Slow Off-Rate Modified Aptamers - SOMamers), ap-dCTP is the

required substrate.

Experimental Workflow: Synthesis & Tm Analysis
To accurately evaluate Tm shifts, one must synthesize a modified oligonucleotide and compare

its melting profile to a natural control. The following workflow utilizes Primer Extension (PEX)
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for synthesis, followed by UV-Vis thermal denaturation.

Diagram 1: ap-dCTP Synthesis and Analysis Workflow

DNA Template
(Primer-Annealed)

Primer Extension
(37°C - 72°C)

Reaction Mix
(ap-dCTP, dATP, dGTP, dTTP)

Polymerase
(e.g., Klenow exo- or Vent)

Purification
(Spin Column / HPLC)

Modified dsDNA UV-Melting Analysis
(260nm Absorbance)

Pure Oligo

Click to download full resolution via product page

Caption: Workflow for enzymatic incorporation of ap-dCTP and subsequent thermodynamic

characterization.

Detailed Protocol: Measuring Tm Shifts
This protocol assumes the use of a UV-Vis spectrophotometer equipped with a Peltier

temperature controller.

Phase A: Enzymatic Incorporation (Primer Extension)
Objective: Synthesize a defined DNA sequence where every 'C' is replaced by 'ap-C'.

Template Preparation: Anneal a 5'-FAM labeled primer to a template strand (1.2x molar

excess of template) in 1x Polymerase Buffer. Heat to 95°C for 2 min, then cool slowly to

room temperature.

Reaction Assembly:

Buffer: 1x ThermoPol or Klenow Buffer.

dNTPs: 200 µM dATP, dGTP, dTTP.

Modified Nucleotide:200 µM ap-dCTP (Replace natural dCTP entirely).
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Enzyme: 0.1 U/µL Taq DNA Polymerase or Klenow Fragment (

). Note: Family B polymerases (e.g., Vent, Deep Vent) often tolerate C5-modifications
better than Taq.

Incubation: Incubate at 72°C (for Taq) or 37°C (for Klenow) for 30–60 minutes.

Validation: Run a small aliquot on a 15% Denaturing PAGE gel. The ap-dCTP modified

strand will migrate slower than the natural control due to increased molecular weight and

drag from the propynyl group.

Phase B: Purification (Crucial for Tm Accuracy)
Unincorporated dNTPs absorb UV at 260nm and will interfere with the melting curve baseline.

Use a nucleotide removal kit (e.g., Sephadex G-50 columns) or HPLC purification to isolate

the full-length dsDNA.

Quantify concentration using

.[2] Note that the extinction coefficient of ap-dC is slightly different from dC, but for general
Tm comparison, standard approximations are acceptable.

Phase C: Thermal Denaturation (Melting Curve)
Buffer Conditions: Resuspend purified DNA (approx. 1 µM) in a standard melting buffer (e.g.,

10 mM sodium phosphate, 100 mM NaCl, pH 7.0). Strict salt control is vital as

concentration linearly affects Tm.

Ramp Settings:

Start: 20°C

End: 95°C

Ramp Rate: 0.5°C or 1.0°C per minute.

Data Acquisition: Monitor Absorbance at 260 nm (
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).

Calculation:

Plot

vs. Temperature.

Calculate the first derivative (

). The peak of the first derivative represents the

.

Result: Expect the ap-dCTP modified DNA to show a

shift of +1.5°C to +3.0°C per modified cytosine compared to the natural control.

Diagram: Structural Stacking Mechanism
The following diagram illustrates why the propynyl group stabilizes the helix.

Base Pair (n)

Propynyl Group (C5)

Cytosine Base
Base Pair (n+1)

Enhanced pi-pi Stacking

Base Pair (n+2)

Hydrophobic Interaction

The rigid alkyne group
projects into the major groove,

bridging the gap between
stacked bases.
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Caption: The C5-propynyl group (ap-dCTP) extends the pi-system, enhancing vertical stacking

stability.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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